3,3-Dimethoxyestra-5(10),9(11)-dien-17-one
3,3-Dimethoxyestra-5(10),9(11)-dien-17-one
Brand Name:
Vulcanchem
CAS No.:
10109-76-9
VCID:
VC0125968
InChI:
InChI=1S/C20H28O3/c1-19-10-8-15-14-9-11-20(22-2,23-3)12-13(14)4-5-16(15)17(19)6-7-18(19)21/h8,16-17H,4-7,9-12H2,1-3H3/t16-,17+,19+/m1/s1
SMILES:
CC12CC=C3C(C1CCC2=O)CCC4=C3CCC(C4)(OC)OC
Molecular Formula:
C20H28O3
Molecular Weight:
316.4 g/mol
3,3-Dimethoxyestra-5(10),9(11)-dien-17-one
CAS No.: 10109-76-9
Reference Standards
VCID: VC0125968
Molecular Formula: C20H28O3
Molecular Weight: 316.4 g/mol
| CAS No. | 10109-76-9 |
|---|---|
| Product Name | 3,3-Dimethoxyestra-5(10),9(11)-dien-17-one |
| Molecular Formula | C20H28O3 |
| Molecular Weight | 316.4 g/mol |
| IUPAC Name | (8S,13S,14S)-3,3-dimethoxy-13-methyl-1,2,4,6,7,8,12,14,15,16-decahydrocyclopenta[a]phenanthren-17-one |
| Standard InChI | InChI=1S/C20H28O3/c1-19-10-8-15-14-9-11-20(22-2,23-3)12-13(14)4-5-16(15)17(19)6-7-18(19)21/h8,16-17H,4-7,9-12H2,1-3H3/t16-,17+,19+/m1/s1 |
| Standard InChIKey | YEOAIJNHLPFTRM-AOIWGVFYSA-N |
| Isomeric SMILES | C[C@]12CC=C3[C@H]([C@@H]1CCC2=O)CCC4=C3CCC(C4)(OC)OC |
| SMILES | CC12CC=C3C(C1CCC2=O)CCC4=C3CCC(C4)(OC)OC |
| Canonical SMILES | CC12CC=C3C(C1CCC2=O)CCC4=C3CCC(C4)(OC)OC |
| Synonyms | Estra-5(10),9(11)-diene-3,17-dione 3-(Dimethyl Acetal); (8S,13S,14S)-3,3-dimethoxy-13-methyl-3,4,6,7,8,12,13,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17(2H)-one; |
| PubChem Compound | 11381518 |
| Last Modified | Nov 11 2021 |
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